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Compound of Interest

Compound Name: 3-Phenylpropyl acetate

Cat. No.: B089845 Get Quote

An In-depth Technical Guide to 3-Phenylpropyl Acetate

This document provides a comprehensive overview of the chemical properties, structure, and

relevant experimental protocols for 3-phenylpropyl acetate, tailored for researchers,

scientists, and professionals in drug development.

Chemical Identity and Nomenclature
3-Phenylpropyl acetate, also known as hydrocinnamyl acetate, is the acetate ester of 3-

phenylpropan-1-ol.[1] It is a member of the benzene and substituted derivatives class of

organic compounds.[2]
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Identifier Value

IUPAC Name 3-phenylpropyl acetate[1]

Synonyms

Hydrocinnamyl acetate, Acetic acid 3-

phenylpropyl ester, Benzenepropanol, 1-

acetate[1][3]

CAS Number 122-72-5[4]

Molecular Formula C₁₁H₁₄O₂[3]

Molecular Weight 178.23 g/mol [1][3]

InChI
InChI=1S/C11H14O2/c1-10(12)13-9-5-8-11-6-3-

2-4-7-11/h2-4,6-7H,5,8-9H2,1H3[1]

InChIKey JRJGKUTZNBZHNK-UHFFFAOYSA-N[1]

SMILES CC(=O)OCCCC1=CC=CC=C1[1]

Physicochemical Properties
3-Phenylpropyl acetate is a colorless liquid with a characteristic floral and spicy odor.[1][4] It is

used in perfume compositions and as a flavoring agent.[4]
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Property Value

Appearance Clear, colorless liquid[3][4][5]

Odor Floral, spicy, balsamic[4][6]

Boiling Point 244-245 °C[1][4][5]

Melting Point -60 °C[7]

Density 1.012 g/mL at 25 °C[4]

Refractive Index 1.494-1.498 at 20 °C[1][5]

Solubility Insoluble in water; soluble in oils[1]

Vapor Pressure <0.01 hPa at 20 °C

Flash Point >100 °C (>212 °F)[6]

Autoignition Temperature 445 °C

Chemical Structure
The structure of 3-phenylpropyl acetate consists of a phenyl group attached to a propyl chain,

which is in turn esterified with an acetate group.

Caption: Chemical structure of 3-phenylpropyl acetate.

Spectroscopic Data
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¹H NMR (CDCl₃, 250 MHz) δ (ppm) ¹³C NMR (CDCl₃, 62.5 MHz) δ (ppm)

7.2-7.0 (m, 5H) 171.1

4.0 (t, 2H, J = 6.5 Hz) 141.1

2.6 (t, 2H, J = 7.6 Hz) 128.4

1.97 (s, 3H) 128.3

1.88 (q, 2H, J = 7.5 Hz) 126.0

63.8

32.1

30.1

20.9

Source:[8]

Experimental Protocols
Synthesis of 3-Phenylpropyl Acetate
A common method for the synthesis of 3-phenylpropyl acetate is the acetylation of 3-

phenylpropanol.[8] A typical laboratory-scale procedure is as follows:

To a solution of triphenylphosphine dibromide (Ph₃PBr₂) and ammonium acetate (NH₄OAc)

in a suitable solvent, add 3-phenylpropanol.

Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion, filter the reaction mixture to remove the precipitated ammonium bromide

(NH₄Br).

Evaporate the solvent from the filtrate.

Purify the crude product by column chromatography on silica gel using a suitable eluent

system (e.g., n-hexane/EtOAc, 3:1) to yield pure 3-phenylpropyl acetate.
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Start: Prepare reagents Reaction: Add 3-phenylpropanol to Ph₃PBr₂ and NH₄OAc Monitor reaction by TLC Filtration to remove NH₄Br Solvent evaporation Column chromatography End: Pure 3-phenylpropyl acetate

Click to download full resolution via product page

Caption: Workflow for the synthesis of 3-phenylpropyl acetate.

Safety and Handling
3-Phenylpropyl acetate is not classified as a hazardous substance according to the Globally

Harmonized System (GHS).[9] It is considered to have low acute toxicity, with an oral LD50 of

4700 mg/kg in rats.[9] It is not a skin or eye irritant and is not known to be a sensitizer.[9]

Standard laboratory safety precautions, including the use of personal protective equipment,

should be followed when handling this chemical. For detailed safety information, refer to the

Material Safety Data Sheet (MSDS).[10]

Applications
3-Phenylpropyl acetate is primarily used as a fragrance ingredient in perfumes, cosmetics,

and other personal care products.[5] It is also utilized as a flavoring agent in food and

beverages.[6] In a research context, it can serve as an intermediate in organic synthesis.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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